Cas no 651310-41-7 (4-bromoisoquinolin-5-ol)

4-Bromoisoquinolin-5-ol is a brominated isoquinoline derivative with a hydroxyl group at the 5-position, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its distinct structure enables selective functionalization, facilitating the development of complex heterocyclic compounds. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the hydroxyl group offers opportunities for further derivatization. This compound is particularly valuable in medicinal chemistry for the design of biologically active molecules, including kinase inhibitors and antimicrobial agents. Its high purity and stability under standard conditions ensure reliable performance in synthetic applications.
4-bromoisoquinolin-5-ol structure
4-bromoisoquinolin-5-ol structure
Product Name:4-bromoisoquinolin-5-ol
CAS No:651310-41-7
MF:C9H6BrNO
MW:224.054041385651
CID:406233
PubChem ID:21979872
Update Time:2025-06-08

4-bromoisoquinolin-5-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Isoquinolinol, 4-bromo-
    • 4-bromoisoquinolin-5-ol
    • SCHEMBL5664926
    • AKOS024154489
    • DTXSID70621089
    • AS-49651
    • MFCD28339269
    • K10067
    • CS-0132098
    • BBB31041
    • 651310-41-7
    • Inchi： 1S/C9H6BrNO/c10-7-5-11-4-6-2-1-3-8(12)9(6)7/h1-5,12H
    • InChI Key： ICYBHMHMRXOUCL-UHFFFAOYSA-N
    • SMILES： BrC1=CN=CC2C=CC=C(C=21)O

Computed Properties

  • Exact Mass: 222.96328
  • Monoisotopic Mass: 222.96328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 33.1Ų

Experimental Properties

  • PSA: 33.12

4-bromoisoquinolin-5-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189007650-1g
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
1g
 $931.22 2023-09-01
Chemenu
CM229452-1g
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
1g
 $862 2021-08-04
abcr
AB462571-250mg
4-Bromoisoquinolin-5-ol; .
 651310-41-7
250mg
 €683.80 2025-02-21
Chemenu
CM229452-250mg
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
250mg
 $*** 2023-05-29
Chemenu
CM229452-1g
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
1g
 $*** 2023-05-29
Crysdot LLC
CD11079140-250mg
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
250mg
 $369 2024-07-18
Crysdot LLC
CD11079140-1g
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
1g
 $922 2024-07-18
A2B Chem LLC
AD14847-100mg
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
100mg
 $161.00 2024-04-19
A2B Chem LLC
AD14847-250mg
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
250mg
 $259.00 2024-04-19
A2B Chem LLC
AD14847-1g
4-Bromoisoquinolin-5-ol
 651310-41-7 95%
1g
 $672.00 2024-04-19

4-bromoisoquinolin-5-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:651310-41-7)4-bromoisoquinolin-5-ol
Order Number:A1089250
Stock Status:in Stock
Quantity:1g/250mg/100mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:34
Price ($):952.0/368.0/230.0
Email:sales@amadischem.com

4-bromoisoquinolin-5-ol Related Literature

Related Categories

651310-41-7 (4-bromoisoquinolin-5-ol) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:651310-41-7)4-bromoisoquinolin-5-ol
A1089250
Purity:99%/99%/99%
Quantity:1g/250mg/100mg
Price ($):952.0/368.0/230.0
Email